
Beryllium Diiodide: A Technical Guide to its
Chemical Properties and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Beryllium diiodide

Cat. No.: B1593921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Beryllium diiodide (BeI₂) is a halide of beryllium with unique chemical properties stemming

from the high charge density of the Be²⁺ cation. This document provides a comprehensive

overview of the chemical and physical properties of beryllium diiodide, detailed experimental

protocols for its synthesis and purification, and an exploration of its reactivity and structural

characteristics. This guide is intended to serve as a technical resource for researchers and

professionals in chemistry and materials science.

Core Chemical Properties
Beryllium diiodide is a hygroscopic, colorless, needle-like crystalline solid.[1] It is

characterized by its strong Lewis acidity and reactivity, particularly with water and other

halogens.[1][2] Unlike many metal-nonmetal compounds which are typically ionic, beryllium
diiodide exhibits significant covalent character in its bonding due to the similar

electronegativities of beryllium and iodine.[3][4]

Physical and Thermochemical Data
The key physical and thermochemical properties of beryllium diiodide are summarized in the

tables below.

Table 1: Physical Properties of Beryllium Diiodide
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Property Value References

Molecular Formula BeI₂ [5]

Molar Mass 262.821 g/mol [1]

Appearance Colorless needle-like crystals [1]

Density 4.325 g/cm³ [1]

Melting Point 480 °C (753 K) [1]

Boiling Point 590 °C (863 K) [1]

Crystal Structure
Orthorhombic (α-form),

Tetragonal (β-form)
[1]

Table 2: Thermochemical Data for Beryllium Diiodide

Property Value References

Standard Molar Enthalpy of

Formation (ΔfH⦵₂₉₈)
-192.62 kJ/mol [1]

Gibbs Free Energy of

Formation (ΔfG⦵)
-210 kJ/mol [1]

Standard Molar Entropy

(S⦵₂₉₈)
130 J/(mol·K) [1]

Heat Capacity (C) 71.14 J/(mol·K) [1]

Solubility
Beryllium diiodide's solubility is marked by its high reactivity.

Table 3: Solubility of Beryllium Diiodide
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Solvent Solubility Notes References

Water Reacts violently
Forms hydroiodic

acid.
[2]

Ethanol Soluble [1]

Diethyl ether Soluble
Forms a dietherate

complex.
[1]

Carbon Disulfide

(CS₂)
Slightly soluble [1]

Benzene Insoluble [6]

Toluene Insoluble [7]

Structure and Polymorphism
Beryllium diiodide is known to exist in at least two crystalline forms, or polymorphs: an α-form

and a β-form.[1] Both structures are based on tetrahedral Be²⁺ centers that are interconnected

by doubly bridging iodide ligands.[1]

α-Beryllium Diiodide: This form consists of edge-sharing polytetrahedra, creating infinite

chains.[1] It crystallizes in the orthorhombic system, space group Ibam.[1]

β-Beryllium Diiodide: This high-temperature form has a structure resembling zinc iodide,

with interconnected adamantane-like cages.[1]

The relationship between these two forms can be visualized as a phase transition dependent

on temperature.
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Polymorphic Relationship of BeI₂

α-BeI₂ (Orthorhombic)
Edge-sharing polytetrahedra

β-BeI₂ (Tetragonal)
Adamantane-like cages

High Temperature Cooling

Click to download full resolution via product page

Fig. 1: Polymorphic relationship of Beryllium Diiodide.

Experimental Protocols
Caution: Beryllium and its compounds are toxic and carcinogenic. All procedures should be

carried out in a well-ventilated fume hood with appropriate personal protective equipment.

Synthesis of Anhydrous Beryllium Diiodide from the
Elements
This protocol is adapted from the work of Buchner et al. (2018).[8]

Materials:

Beryllium powder

Iodine (I₂)

Quartz ampoule

Schlenk line

Heating mantle
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Bunsen burner

Procedure:

Place beryllium powder and iodine into a quartz ampoule. To prevent explosive reactions

from direct contact at high temperatures, the reactants should be physically separated within

the ampoule initially.[8]

Evacuate the ampoule using a Schlenk line.

Seal the ampoule under vacuum.

Gently heat the end of the ampoule containing the iodine to approximately 200 °C to sublime

the iodine, allowing it to deposit onto the beryllium powder at the other end of the ampoule.

[8]

Once the reactants are mixed, heat the entire ampoule to 400 °C for 24 hours in a heating

mantle or furnace.[8]

After the reaction is complete, allow the ampoule to cool to room temperature.

The resulting beryllium diiodide can be purified by sublimation within the sealed ampoule.
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Synthesis of BeI₂ from Elements

Be powder + I₂
in quartz ampoule

Evacuate and seal ampoule

Sublime I₂ onto Be at 200°C

Heat to 400°C for 24h

Cool to room temperature

Purify by sublimation

Anhydrous BeI₂
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Fig. 2: Experimental workflow for the synthesis of BeI₂.

Synthesis via Reaction with Beryllium Metal and Iodine
Vapor
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An alternative method involves the direct reaction of beryllium metal with iodine vapor at

elevated temperatures.

Procedure:

Place beryllium metal in a reaction tube.

Pass a stream of iodine vapor over the beryllium metal at a temperature between 500 °C and

700 °C.[1]

Beryllium diiodide will form as a solid product.

Reactivity
Reaction with Halogens
Beryllium diiodide readily reacts with other halogens, where the iodine is displaced by the

more reactive halogen.[1]

With Fluorine: BeI₂ + F₂ → BeF₂ + I₂Fₓ

With Chlorine: BeI₂ + Cl₂ → BeCl₂ + ICl

With Bromine: BeI₂ + Br₂ → BeBr₂ + IBr

Halogen Exchange Reactions of BeI₂

BeI₂

BeF₂

+ F₂

BeCl₂

+ Cl₂

BeBr₂

+ Br₂

Click to download full resolution via product page
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Fig. 3: Reactivity of BeI₂ with other halogens.

Formation of Etherate Complexes
In the presence of Lewis bases such as diethyl ether, beryllium diiodide forms stable adducts.

[1]

Reaction: BeI₂ + 2 O(C₂H₅)₂ → BeI₂(O(C₂H₅)₂)₂[1]

The ether ligands in this complex can be displaced by other, stronger Lewis bases.[1]

Applications
A significant application of beryllium diiodide is in the preparation of high-purity beryllium

metal.[1] This is achieved through the thermal decomposition of beryllium diiodide on a hot

tungsten filament, a process known as the van Arkel-de Boer process.

Production of High-Purity Beryllium

BeI₂(g)

Hot Tungsten Filament

Decomposition

High-Purity Be(s)

Deposition

I₂(g)

Release

Click to download full resolution via product page

Fig. 4: Logical relationship in high-purity Be production.

Safety and Handling
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Beryllium and its compounds are classified as Group 1 carcinogens by the International Agency

for Research on Cancer (IARC). Inhalation of beryllium-containing dusts can lead to a chronic,

debilitating, and sometimes fatal lung disease known as berylliosis. All handling of beryllium
diiodide should be conducted in a manner that minimizes the generation of dust and aerosols.

Appropriate respiratory protection and personal protective equipment must be used. Beryllium
diiodide is also highly reactive with moisture and should be handled under inert atmosphere

conditions (e.g., in a glovebox).

Conclusion
Beryllium diiodide is a reactive inorganic compound with a rich and complex chemistry. Its

properties are largely dictated by the small, highly charged beryllium cation. While its toxicity

necessitates careful handling, its utility in the synthesis of other beryllium compounds and in

the production of high-purity beryllium metal makes it a compound of significant interest to the

research and industrial communities. This guide has provided a foundational understanding of

its properties, synthesis, and reactivity, intended to aid professionals in their work with this

unique material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Beryllium Diiodide: A Technical Guide to its Chemical
Properties and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593921#beryllium-diiodide-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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